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Cat. No.: B1670192 Get Quote

A guide for researchers and drug development professionals on the migration of Di(2-

ethylhexyl) phthalate (DEHP) from various PVC products, providing objective comparisons and

supporting experimental data.

The use of polyvinyl chloride (PVC) is widespread in medical devices, laboratory equipment,

and pharmaceutical packaging due to its flexibility, durability, and cost-effectiveness. This

flexibility is often achieved through the addition of plasticizers, with Di(2-ethylhexyl) phthalate

(DEHP) being one of the most common. However, DEHP is not chemically bound to the PVC

matrix and can leach into contacting fluids, a concern due to its classification as an endocrine

disruptor.[1] This guide provides a comparative overview of DEHP leaching from different PVC

materials, supported by quantitative data and detailed experimental protocols, to aid in material

selection and risk assessment.

Quantitative Leaching Data
The migration of DEHP from PVC is influenced by several factors including the type of PVC,

the nature of the contacting liquid, temperature, and contact duration.[2][3] The following tables

summarize quantitative data from various studies, comparing DEHP leaching from different

PVC products and in comparison to alternative plasticizers.

Table 1: Comparative Leaching of DEHP from Different Medical PVC Tubing
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PVC
Tubing
Type

Plasticize
r

Leaching
Medium

Perfusion
Time
(hours)

Total
Mass
Loss of
Tubing

Plasticize
r
Migration
Rate

Referenc
e

Set A DEHP
Bovine

Blood
6

Highest

among

tested

High [4]

Set B TOTM
Bovine

Blood
6

Lower than

DEHP

~350 times

lower than

DEHP

[4]

Set C

(Control)
Silicone

Bovine

Blood
6

Not

Applicable

Not

Applicable
[4]

Table 2: DEHP Leaching from PVC Films into Various Solvents

PVC Source
Leaching
Medium

Temperatur
e (°C)

Time
DEHP
Leached
(ppm)

Reference

Lab-produced

film
90% Ethanol 25 72 hours 4.17 [5]

Lab-produced

film
90% Ethanol 25 1 week 11.8 [5]

Lab-produced

film

100%

Ethanol
25 72 hours 11.5 [5]

Lab-produced

film
Olive Oil 25 1 week Not Detected [5]

Lab-produced

film
Olive Oil 121 Not Specified

Detected

(low)
[5]

Table 3: Leaching of Phthalates from Various Medical Supplies
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Medical Device
Predominant
Phthalate

Median
Amount
Leached (µg)
in 60 min

Maximum
Amount
Leached (µg)
in 60 min

Reference

Respiratory

support and filter
DEHP 6560 54,600 [6][7]

Urine collectors

(newborn)
DiBP 0.18 340 [6]

General Medical

Devices
DEHP 83.3 17,700 [7]

First Aid Supplies DEHP 0.35 2.80 [7]

Note: DiBP (Di-isobutyl phthalate) is another type of phthalate plasticizer.

Experimental Protocols
Accurate quantification of DEHP leaching is critical for comparative studies. The following are

summaries of methodologies employed in the cited research.

Protocol 1: Leaching from Medical Tubing in a Heart-Lung Machine Model

Objective: To compare the migration of DEHP and an alternative plasticizer, TOTM, from

PVC tubing into blood.

Methodology:

Three different blood tubing sets (PVC with DEHP, PVC with TOTM, and silicone as a

control) were used in a heart-lung machine setup.[4]

Bovine blood was circulated through the tubing for a specified perfusion time.[4]

Blood samples were collected at various time points.

The total mass loss of the tubing was determined over the perfusion time.[4]
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The concentration of the parent plasticizer (DEHP or TOTM) and their primary degradation

products in the blood was analyzed to determine the total plasticizer migration.[4]

Analysis: The specific analytical technique used for quantification was not detailed in the

abstract but typically involves Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid

Chromatography-Mass Spectrometry (LC-MS).[8][9]

Protocol 2: DEHP Migration from PVC Films into Liquid Simulants

Objective: To assess the release of DEHP from PVC films into aqueous and organic

solutions under various conditions.

Methodology:

PVC films (5 mm x 5 mm pieces, 1 g per piece) were prepared.[5]

The film pieces were immersed in different leaching solutions (e.g., varying concentrations

of ethanol, olive oil).[5]

The experiments were conducted at different temperatures and for various durations.[5]

Aliquots of the leaching solution were taken at specified time points.

Analysis: The concentration of DEHP in the collected samples was determined using High-

Performance Liquid Chromatography (HPLC). A calibration curve was generated by plotting

the peak area from the chromatogram against known DEHP concentrations to ensure a

strong correlation for quantification.[5]

Protocol 3: Infinite Sink Method for Leaching Kinetics

Objective: To determine the long-term leaching kinetics of phthalates from PVC

microplastics.

Methodology:

PVC pellets or microplastics containing a known concentration of DEHP (~35%) were

used.[8][10]
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The PVC samples were placed in vials with a background solution (e.g., 1 mM KCl) and

an "infinite sink" (e.g., activated carbon powder packed in filter paper). The infinite sink

ensures that the concentration of DEHP in the aqueous phase remains low, mimicking

environmental conditions.[8][11]

Vials were shaken at a constant speed and temperature for extended periods (up to 80-

120 days), with sampling at defined intervals.[8][10][12]

At each sampling point, the infinite sink and an aliquot of the aqueous phase were

collected for analysis.[10][12]

Analysis: The DEHP concentration was determined using a GC-MS system. An internal

standard (DEHP-d4) was used for accurate quantification.[8]

Visualizations
Experimental Workflow for Leaching Studies
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Caption: A generalized workflow for studying DEHP leaching from PVC materials.

Simplified Signaling Pathway for DEHP-Induced Toxicity

Leached DEHP and its metabolites can interfere with various biological pathways. For instance,

DEHP has been shown to interact with key genes in cancer-related pathways and to disrupt

endocrine signaling.[13][14]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1670192?utm_src=pdf-body-img
https://pmc.ncbi.nlm.nih.gov/articles/PMC11745634/
https://www.benchchem.com/pdf/A_Comparative_Analysis_of_Plasticizer_Leaching_from_PVC_Decyl_Isoundecyl_Phthalate_DIUP_vs_Di_2_ethylhexyl_Phthalate_DEHP.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670192?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


DEHP Exposure

Metabolites (e.g., MEHP)

Nuclear Receptors
(e.g., PPARs)

Target Gene Interaction
(e.g., SRC, MMPs, PTGS2)

Altered Signaling Pathways
(e.g., PI3K/AKT, BDNF/CREB)

Adverse Cellular Effects
(Oxidative Stress, Apoptosis,

Endocrine Disruption)

Click to download full resolution via product page

Caption: Simplified pathway of DEHP's cellular and molecular interactions.

In conclusion, the leaching of DEHP from PVC is a significant consideration for researchers

and professionals in drug development. The data indicates that the extent of leaching is highly

variable and dependent on the specific type of PVC material, the conditions of use, and the

nature of the contacting fluid. Alternatives to DEHP, such as TOTM and higher molecular

weight phthalates, generally exhibit lower migration rates.[4][14] Therefore, careful selection of

PVC materials and, where possible, the use of alternative plasticizers are crucial steps in

mitigating the risks associated with DEHP exposure.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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